6-(3,4-Dimethoxy-phenyl)-pyridin-3-ylamine

• Molecular Formula: C13H14N2O2
• Molecular Weight: 230.26 g/mol
• IUPAC Name: 6-(3,4-dimethoxyphenyl)pyridin-3-amine
• InChI: InChI=1S/C13H14N2O2/c1-16-12-6-3-9(7-13(12)17-2)11-5-4-10(14)8-15-11/h3-8H,14H2,1-2H3
• InChI Key: VDLMWZVSCZQZPE-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=NC=C(C=C2)N)OC

Description

6-(3,4-Dimethoxy-phenyl)-pyridin-3-ylamine is a useful research compound. Its molecular formula is C13H14N2O2 and its molecular weight is 230.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture of 2-(3,4-dimethoxyphenyl)-5-nitropyridine (Interchim, Montlucon, France, 2.85 g, 10.95 mmol) in MeOH (27 ml) and THF (27 ml), Ra/Ni catalyst (1.10 g, 10.95 mmol) was added and shaked under hydrogen at rt for 15 h. After that, the RM was filtered over celite, the catalyst was washed with MeOH and the filtrate was evaporated to dryness to give the title compound as an off-white solid. (HPLC: tR 2.22 min (Method A); M+H=231 MS-ES)